Cas no 5862-32-8 (Phenol,2,6-bis(chloromethyl)-4-methyl-)

Phenol,2,6-bis(chloromethyl)-4-methyl- structure
5862-32-8 structure
Product Name:Phenol,2,6-bis(chloromethyl)-4-methyl-
CAS No:5862-32-8
MF:C9H10Cl2O
MW:205.081100940704
MDL:MFCD00060277
CID:371077
PubChem ID:24884996
Update Time:2025-04-19

Phenol,2,6-bis(chloromethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,6-bis(chloromethyl)-4-methyl-
    • 2,6-bis(chloromethyl)-4-methylphenol
    • 2,6-bis-(chloromethyl)-4-methyl phenol
    • 2,6-bis(chloromethyl)-4-methyl-phenol
    • 2,6-Bis(chloromethyl)-p-cresol
    • 2,6-bis-chloromethyl-4-methyl-phenol
    • 4-methyl-2,6-bis(chloromethyl)phenol
    • 4-methyl-2,6-dichloromethylphenol
    • AC1L2JTE
    • ACMC-20ao9q
    • BRN 2091891
    • NSC85480
    • NSC 85480
    • alpha(sup 2),alpha(sup 6)-Dichloromesitol
    • 5862-32-8
    • .alpha.(sup 2),.alpha.(sup 6)-Dichloromesitol
    • Phenol, 2,6-bis(chloromethyl)-4-methyl-
    • 2,6-Bis(chloromethyl)-4-methylphenol, 97%
    • 2,6-BIS(CHLOROMETHYL)-4-METHYLPHENOL, 97
    • WLN: G1R BQ E1 C1G
    • DTXSID20207332
    • SCHEMBL4408009
    • 3-06-00-01838 (Beilstein Handbook Reference)
    • Mesitol,.alpha.(sup 6)-dichloro-
    • MESITOL, alpha(sup 2),alpha(sup 6)-DICHLORO-
    • NUSAOAJCGJSAIU-UHFFFAOYSA-N
    • NSC-85480
    • Phenol,6-bis(chloromethyl)-4-methyl-
    • 2,6-bischloromethyl4-methylphenol
    • DB-260416
    • G77741
    • MDL: MFCD00060277
    • Inchi: 1S/C9H10Cl2O/c1-6-2-7(4-10)9(12)8(3-6)5-11/h2-3,12H,4-5H2,1H3
    • InChI Key: NUSAOAJCGJSAIU-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C)C=C(CCl)C=1O

Computed Properties

  • Exact Mass: 204.011
  • Monoisotopic Mass: 204.0108703g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Melting Point: 76-83 °C
  • PSA: 20.23

Phenol,2,6-bis(chloromethyl)-4-methyl- Security Information

Phenol,2,6-bis(chloromethyl)-4-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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A2B Chem LLC
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